molecular formula C12H23N3O3 B7914152 4-(2-Amino-acetylamino)-piperidine-1-carboxylic acid tert-butyl ester

4-(2-Amino-acetylamino)-piperidine-1-carboxylic acid tert-butyl ester

Cat. No.: B7914152
M. Wt: 257.33 g/mol
InChI Key: YOZHOUHOIJAYKP-UHFFFAOYSA-N
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Description

4-(2-Amino-acetylamino)-piperidine-1-carboxylic acid tert-butyl ester is a piperidine-derived compound featuring a tert-butyl carbamate group and a 2-amino-acetylamino substituent at the 4-position of the piperidine ring. This structure combines a protected amine (via the tert-butyloxycarbonyl, or Boc, group) with a peptide-like linkage (amino-acetylamino), making it a versatile intermediate in medicinal chemistry and drug discovery.

Properties

IUPAC Name

tert-butyl 4-[(2-aminoacetyl)amino]piperidine-1-carboxylate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H23N3O3/c1-12(2,3)18-11(17)15-6-4-9(5-7-15)14-10(16)8-13/h9H,4-8,13H2,1-3H3,(H,14,16)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YOZHOUHOIJAYKP-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)N1CCC(CC1)NC(=O)CN
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H23N3O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

257.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthesis of 1-tert-Butoxycarbonyl-4-piperidinecarboxylic Acid

The foundational step in many routes involves introducing the tert-butoxycarbonyl (Boc) protecting group to the piperidine nitrogen. As detailed in Patent CN102351780A , 4-piperidinecarboxylic acid (I) reacts with di-tert-butyl dicarbonate in a tetrahydrofuran (THF)/aqueous sodium hydroxide system. Key parameters include:

  • Molar ratio : 1:1.1 (4-piperidinecarboxylic acid : di-tert-butyl dicarbonate)

  • Reaction time : 2–4 hours at 0–25°C

  • Yield : >90% for 1-tert-butoxycarbonyl-4-piperidinecarboxylic acid (II)

This intermediate is pivotal for subsequent transformations, ensuring regioselective functionalization at the 4-position.

Reductive Amination and Peptide Coupling Strategies

Reductive Amination of 4-Piperidone

An alternative route begins with 4-piperidone, which undergoes reductive amination to introduce the primary amine at the 4-position. Using ammonium acetate and sodium cyanoborohydride in methanol:

  • Conditions : 24 hours at room temperature

  • Yield : 70–80% for 4-aminopiperidine

Boc protection of the piperidine nitrogen follows, as described in Section 1.1. The resulting 1-tert-butoxycarbonyl-4-aminopiperidine is coupled with Boc-glycine using ethylcarbodiimide (EDC) and hydroxybenzotriazole (HOBt):

  • Molar ratio : 1:1.2 (amine : Boc-glycine)

  • Solvent : Dimethylformamide (DMF)

  • Yield : 65–75%

Final deprotection with trifluoroacetic acid (TFA) in dichloromethane affords the target compound in 85% yield .

Chloroform-Mediated Amination of Acetyl Intermediates

Chloroacetylation and Nucleophilic Substitution

Patent CN113045484A outlines a method where 1-tert-butoxycarbonyl-4-acetylpiperidine (IV) reacts with chloroform under basic conditions (e.g., NaOH), generating a chloroacetyl intermediate. Mechanistically, this involves:

  • Reagent : Chloroform (3 equiv.)

  • Base : Sodium hydroxide (5 equiv.)

  • Temperature : 60–80°C

  • Reaction time : 6–8 hours

The chloroacetyl group undergoes nucleophilic substitution with aqueous ammonia (25% w/w) at 50°C for 12 hours, yielding 4-(2-aminoacetylamino)-piperidine-1-carboxylic acid tert-butyl ester with 68% overall yield .

Comparative Analysis of Synthetic Routes

Method Key Steps Yield Advantages Limitations
Boc/Weinreb/GrignardBoc protection → Weinreb amide → Grignard75%High-yield final step; ScalableRequires toxic Grignard reagents
Reductive AminationReductive amination → Peptide coupling65–75%Avoids halogenated reagentsMulti-step; Moderate yields
Chloroform AminationChloroacetylation → NH3 substitution68%Single-pot reaction; Cost-effectiveChloroform handling challenges

Reaction Optimization and Scalability Considerations

Solvent and Catalytic Systems

  • THF/Water mixtures (Patent) enhance Boc protection efficiency by stabilizing the intermediate carbamate.

  • Palladium catalysts (RSC) improve Suzuki coupling yields (e.g., 99% for tert-butyl 4-(4-aminophenyl)piperidine-1-carboxylate), though applicability to aliphatic amines requires further study.

Temperature and Time Profiles

  • Grignard reactions perform optimally at −10°C to 0°C to minimize side products.

  • Chloroform-mediated amination benefits from prolonged heating (≥6 hours) to ensure complete substitution .

Chemical Reactions Analysis

Types of Reactions

4-(2-Amino-acetylamino)-piperidine-1-carboxylic acid tert-butyl ester undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.

    Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride to yield reduced derivatives.

    Substitution: The compound can undergo nucleophilic substitution reactions, where the amino or ester groups are replaced by other functional groups using appropriate nucleophiles.

Common Reagents and Conditions

    Oxidation: Potassium permanganate in an acidic medium.

    Reduction: Lithium aluminum hydride in anhydrous ether.

    Substitution: Nucleophiles like amines or alcohols in the presence of a base such as sodium hydroxide.

Major Products Formed

    Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

    Reduction: Reduced derivatives with hydrogenated functional groups.

    Substitution: Substituted products with new functional groups replacing the original ones.

Scientific Research Applications

4-(2-Amino-acetylamino)-piperidine-1-carboxylic acid tert-butyl ester has a wide range of applications in scientific research:

    Chemistry: Used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

    Biology: Studied for its potential interactions with biological macromolecules and its role in biochemical pathways.

    Medicine: Investigated for its potential therapeutic properties, including its use as a precursor for drug development.

    Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-(2-Amino-acetylamino)-piperidine-1-carboxylic acid tert-butyl ester involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biochemical effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Table 1: Key Structural Analogs and Substituent Characteristics

Compound Name Substituent at Piperidine 4-Position Functional Group Characteristics Key References
Target Compound 2-Amino-acetylamino Peptide-like linkage; potential for hydrogen bonding and nucleophilic reactivity.
tert-Butyl (1-acetylpiperidin-4-yl)carbamate Acetyl Electron-withdrawing acetyl group; reduced nucleophilicity compared to amino derivatives.
4-(Morpholine-4-sulfonyl)-piperidine-1-carboxylic acid tert-butyl ester Morpholine-sulfonyl Sulfonyl group enhances polarity; potential for hydrogen bonding with sulfonamide.
4-[(2-Hydroxyethoxy)methyl]-piperidine-1-carboxylic acid tert-butyl ester 2-Hydroxyethoxymethyl Ether and hydroxyl groups improve hydrophilicity.
4-(4-Bromopyrazol-1-yl)piperidine-1-carboxylic acid tert-butyl ester 4-Bromopyrazole Aromatic heterocycle with bromine; introduces steric bulk and electrophilic reactivity.
4-(4-Aminophenyl)piperazine-1-carboxylic acid tert-butyl ester 4-Aminophenylpiperazine Aromatic amine with piperazine; enhances basicity and π-π stacking potential.

Key Observations :

  • The 2-amino-acetylamino group in the target compound distinguishes it from acetyl or sulfonyl analogs by introducing a peptide bond, which may enhance solubility in polar solvents and enable conjugation in drug delivery systems .
  • Compared to bromopyrazole or morpholine-sulfonyl substituents, the amino-acetylamino group is less sterically hindered, favoring nucleophilic reactions (e.g., acylation, alkylation) .

Physicochemical Properties

Table 2: Comparative Physicochemical Data

Compound Name Molecular Weight (g/mol) Solubility Melting Point (°C) Stability
Target Compound ~300 (estimated) Likely soluble in polar aprotic solvents (DMF, DMSO) N/A Sensitive to acidic/Boc-deprotection conditions
4-(4-Bromopyrazol-1-yl)piperidine-1-carboxylic acid tert-butyl ester 326.82 Soluble in methanol 77–81 Stable at room temperature; light-sensitive
tert-Butyl (1-acetylpiperidin-4-yl)carbamate 243.3 (C13H24N2O3) Soluble in DCM, MeOH N/A Stable under basic conditions; Boc group labile in HCl/MeOH
4-(4-Aminophenoxy)pyridine analog (BP 14325102877-78-1) 315.4 Limited aqueous solubility N/A Air-sensitive due to primary amine

Key Observations :

  • The amino-acetylamino group likely increases polarity compared to acetylated or brominated analogs, improving solubility in methanol or DMSO but reducing lipid membrane permeability.
  • The Boc-protected amine in the target compound offers stability during synthetic workflows, akin to tert-butyl (1-acetylpiperidin-4-yl)carbamate .

Biological Activity

4-(2-Amino-acetylamino)-piperidine-1-carboxylic acid tert-butyl ester, also known by its CAS number 226249-72-5, is a synthetic compound belonging to the class of piperidine derivatives. Its unique structural features, including a piperidine ring with an amino-acetylamino group and a tert-butyl ester, suggest potential biological activities that are of interest in medicinal chemistry and pharmacological research.

Chemical Structure and Properties

The molecular formula of 4-(2-Amino-acetylamino)-piperidine-1-carboxylic acid tert-butyl ester is C13H25N3O3, with a molar mass of 271.36 g/mol. The compound's structure is characterized as follows:

PropertyDescription
Molecular Formula C13H25N3O3
Molar Mass 271.36 g/mol
CAS Number 226249-72-5
Functional Groups Piperidine ring, amino-acetylamino group, tert-butyl ester

Synthesis

The synthesis of this compound can be achieved through various methods, typically involving the reaction of piperidine derivatives with acetylating agents followed by esterification processes. These methods are designed to yield high purity and efficiency, which are crucial for maintaining the compound's biological activity.

Biological Activity

Research indicates that compounds similar to 4-(2-Amino-acetylamino)-piperidine-1-carboxylic acid tert-butyl ester exhibit a range of biological activities, including:

  • Antiproliferative Effects : Preliminary studies suggest that derivatives of piperidine can inhibit cell proliferation in various cancer cell lines. For instance, compounds with similar structures have shown IC50 values indicating significant antiproliferative activity against L1210 (murine leukemia) and HeLa (cervical carcinoma) cells .
  • Enzyme Inhibition : The compound may act as an enzyme inhibitor, potentially binding to active sites and modulating biochemical pathways. This mechanism is critical in drug design for targeting specific diseases .
  • Antimicrobial Activity : Some studies have indicated that piperidine derivatives possess antimicrobial properties against various pathogens. The presence of specific functional groups can enhance this activity, suggesting that 4-(2-Amino-acetylamino)-piperidine-1-carboxylic acid tert-butyl ester may also exhibit such effects .

Case Studies and Research Findings

  • Antiproliferative Activity :
    • A study evaluated the antiproliferative effects of synthesized piperidine derivatives on human cancer cell lines. The results indicated that modifications to the piperidine structure significantly influenced the IC50 values across different cell lines, highlighting the importance of structural diversity in enhancing biological activity .
  • Mechanism of Action :
    • Investigations into the mechanism of action revealed that compounds similar to 4-(2-Amino-acetylamino)-piperidine-1-carboxylic acid tert-butyl ester could inhibit specific enzymes involved in metabolic pathways. This inhibition was linked to structural features that allow for effective binding within enzyme active sites .
  • Antimicrobial Studies :
    • A compendium of synthesized organic compounds demonstrated varying degrees of antimicrobial activity against strains such as E. coli and Pseudomonas aeruginosa. The presence of functional groups analogous to those in 4-(2-Amino-acetylamino)-piperidine-1-carboxylic acid tert-butyl ester was shown to enhance antimicrobial efficacy .

Q & A

Q. What are the standard synthetic routes for preparing 4-(2-Amino-acetylamino)-piperidine-1-carboxylic acid tert-butyl ester?

The synthesis typically involves:

  • Boc protection : Introduction of the tert-butoxycarbonyl (Boc) group to the piperidine nitrogen to stabilize the amine during subsequent reactions .
  • Amino-acetylation : Coupling of the acetylated amino group to the piperidine scaffold using reagents like HATU or EDC in anhydrous solvents (e.g., DMF, dichloromethane) .
  • Purification : Column chromatography or recrystallization to achieve ≥98% purity, verified by HPLC and GC-MS .

Q. Which analytical techniques are used for structural characterization of this compound?

Key methods include:

Technique Application Example Parameters
GC-MS Purity assessment and fragmentation analysisRT locked at 9.258 min (tetracontane reference), EI ionization at 70 eV
FTIR-ATR Functional group identificationScan range: 4000–400 cm⁻¹, resolution: 4 cm⁻¹
HPLC-TOF Exact mass determinationTheoretical mass: 276.1838 g/mol; measured Δppm: -1.34

Q. How is the compound purified to meet research-grade standards?

  • Chromatography : Silica gel column chromatography with gradient elution (e.g., hexane/ethyl acetate) to isolate the Boc-protected intermediate .
  • Recrystallization : Solvent selection (e.g., ethanol/water) to optimize crystal formation and remove impurities .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve synthetic yield and selectivity?

  • Temperature control : Lower temperatures (0–5°C) minimize side reactions during Boc deprotection with TFA .
  • Solvent optimization : Polar aprotic solvents (e.g., DMF) enhance coupling efficiency in acetylation steps .
  • Catalyst screening : Use of DMAP or N-methylmorpholine to accelerate reaction kinetics in esterification .

Q. What strategies resolve contradictions in spectroscopic data for structural confirmation?

  • Cross-validation : Combine GC-MS fragmentation patterns with FTIR carbonyl stretching (1700–1750 cm⁻¹) to confirm Boc group integrity .
  • Isotopic labeling : Deuterated analogs can clarify ambiguous NMR signals (e.g., distinguishing NH protons from solvent peaks) .

Q. How do steric and electronic effects influence the compound’s reactivity in further derivatization?

  • Steric hindrance : The tert-butyl group restricts nucleophilic attack at the piperidine nitrogen, directing reactions to the acetylated amino site .
  • Electronic effects : Electron-withdrawing Boc group stabilizes the piperidine ring, enabling selective deprotection under acidic conditions for downstream modifications .

Q. What methodologies are used to study the compound’s interactions with biological targets?

  • Molecular docking : Computational modeling to predict binding affinity with enzymes (e.g., kinases or proteases) .
  • SAR studies : Systematic substitution of the acetylated amino group to correlate structural changes with bioactivity .

Q. How does the compound’s stability vary under different storage conditions?

  • Thermal stability : Degradation studies via TGA/DSC show stability up to 150°C, but long-term storage at RT in inert atmospheres is recommended .
  • Hydrolytic sensitivity : Boc cleavage occurs in aqueous acidic/basic conditions, necessitating anhydrous storage .

Data Interpretation and Contradictions

Q. How are discrepancies in mass spectrometry (MS) and nuclear magnetic resonance (NMR) data addressed?

  • High-resolution MS : Confirm molecular formula using exact mass measurements (e.g., Δppm < 2) to rule out isobaric interferences .
  • 2D NMR (COSY, HSQC) : Resolve overlapping signals in crowded regions (e.g., piperidine ring protons) .

Q. What mechanisms explain unexpected byproducts during Boc deprotection?

  • Acid-mediated side reactions : Tert-butyl cation formation can lead to alkylation byproducts; quenching with cold ether minimizes this .
  • Traces of moisture : Hydrolysis of the Boc group generates free piperidine, which may react with electrophiles in the mixture .

Biological and Medicinal Chemistry Applications

Q. How is the compound utilized as a precursor in drug development?

  • Scaffold diversification : Removal of the Boc group exposes the piperidine amine for coupling with pharmacophores (e.g., sulfonamides, heterocycles) .
  • Prodrug design : The acetylated amino group can be modified to enhance bioavailability or target specificity .

Q. What in vitro assays are recommended for preliminary bioactivity screening?

  • Enzyme inhibition assays : Test against target enzymes (e.g., proteases) using fluorogenic substrates .
  • Cytotoxicity profiling : MTT assays in cell lines to evaluate therapeutic windows .

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